2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid

• IUPAC Name: (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-[(2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoyl]oxypropanoic acid
• InChI: InChI=1S/C20H20N2O11/c23-7-11(21-17(28)9-3-1-5-13(24)15(9)26)20(32)33-8-12(19(30)31)22-18(29)10-4-2-6-14(25)16(10)27/h1-6,11-12,23-27H,7-8H2,(H,21,28)(H,22,29)(H,30,31)/t11-,12-/m0/s1
• InChI Key: KLXJDVFEFZPIMN-RYUDHWBXSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)O)C(=O)NC(CO)C(=O)OCC(C(=O)O)NC(=O)C2=C(C(=CC=C2)O)O
• Isomeric SMILES: C1=CC(=C(C(=C1)O)O)C(=O)N[C@@H](CO)C(=O)OC[C@@H](C(=O)O)NC(=O)C2=C(C(=CC=C2)O)O
• Molecular Formula: C20H20N2O11
• Molecular Weight: 464.4 g/mol

Description

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine is a microbial metabolite and degradation product of the bacterial siderophore enterobactin that has been found in Streptomyces and has anticancer activity. It inhibits invasion of 26-L5 murine colon cancer cells in a Matrigel™ assay with an IC50 value of 2.7 µM.
2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid is a natural product found in Streptomyces with data available.

Scientific Research Applications

Phenolic Compounds and Anti-Inflammatory Activities

Research on phenolic compounds similar to 2s-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-[(2s)-2-[(2,3-Dihydroxyphenyl)carbonylamino]-3-Hydroxy-Propanoyl]oxy-Propanoic Acid has shown promising anti-inflammatory activities. For example, compounds isolated from the tender leaves of Eucommia ulmoides Oliv. demonstrated modest inhibitory activities on LPS-induced NO production in macrophage RAW264.7 cells, indicating potential anti-inflammatory effects (Ren et al., 2021).

Microbial Utilization for Growth

Escherichia coli strains have been shown to utilize aromatic acids, closely related to the compound , as sole sources of carbon for growth. These acids undergo conversion and degradation processes, highlighting the potential application of similar compounds in microbiological studies and biotechnological applications (Burlingame & Chapman, 1983).

Chemical Stability and Solubility

Efforts to synthesize derivatives of related compounds, like 2-hydroxy-3-(3,4-dihydroxyphenyl)propanoic acid, have been undertaken to improve chemical stability and liposolubility. These synthesized compounds can be hydrolyzed to release bioactive components, suggesting potential applications in drug delivery systems and pharmaceutical chemistry (Chen et al., 2016).

Metabolic Studies

The synthesis of labeled versions of similar compounds for use in mammalian metabolic studies shows the utility of these compounds in understanding metabolic pathways and biological processes. This can be particularly important in drug development and biochemical research (Kurosawa & Nishioka, 1996).